An In-Depth Technical Guide to Ethyl 2-(2-hydroxy-1H-indol-3-yl)-2-oxoacetate: A Privileged Scaffold in Medicinal Chemistry
An In-Depth Technical Guide to Ethyl 2-(2-hydroxy-1H-indol-3-yl)-2-oxoacetate: A Privileged Scaffold in Medicinal Chemistry
Abstract
This technical guide provides a comprehensive overview of ethyl 2-(2-hydroxy-1H-indol-3-yl)-2-oxoacetate, a heterocyclic compound of significant interest in the field of drug discovery and development. We will delve into its nuanced chemical structure, exploring the critical concept of tautomerism that governs its reactivity and biological interactions. This guide will further detail its physicochemical properties, spectroscopic signature, and a validated synthetic protocol. Finally, we will explore its promising applications in medicinal chemistry, contextualized by its interaction with key biological targets and pathways. This document is intended for researchers, scientists, and professionals in the pharmaceutical and biotechnology sectors who are engaged in the design and synthesis of novel therapeutic agents.
Introduction: The Oxindole Core and Its Significance
The indole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of natural products and synthetic drugs.[1][2] A particularly valuable derivative is the oxindole, or 1,3-dihydro-2H-indol-2-one, which is an endogenous compound found in mammalian tissues and is prevalent in numerous plant-derived alkaloids.[3] The oxindole scaffold is considered a "privileged structure" due to its ability to be chemically modified at various positions, leading to compounds with a wide spectrum of pharmacological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory properties.[1][4]
The subject of this guide, ethyl 2-(2-hydroxy-1H-indol-3-yl)-2-oxoacetate, belongs to this important class of molecules. Its structure combines the oxindole core with an ethyl glyoxylate moiety, creating a unique electronic and steric profile that makes it a compelling candidate for further investigation and a versatile intermediate for the synthesis of more complex bioactive molecules.
Chemical Structure and Physicochemical Properties
The chemical identity of the title compound is most accurately understood through the lens of tautomerism. It exists as an equilibrium between two forms: the 2-hydroxyindole form and the more stable 2-oxoindoline (oxindole) form. The oxindole tautomer, formally named (E)-ethyl 2-hydroxy-2-(2-oxoindolin-3-ylidene)acetate , is the predominant species and the focus of our discussion.
Tautomerism: The Key to Understanding Reactivity
The equilibrium between the 2-hydroxyindole and the 2-oxoindoline forms is analogous to the well-studied keto-enol tautomerism of compounds like 2-hydroxypyridine.[5] The 2-oxoindoline form is generally more stable due to the formation of a strong amide C=O bond and the presence of an exocyclic conjugated system. This structural feature is critical as it influences the molecule's hydrogen bonding capabilities, planarity, and interaction with biological macromolecules.
Caption: Tautomeric equilibrium of the title compound.
Physicochemical and Spectroscopic Data
While extensive experimental data for this specific molecule is not widely published, we can predict its properties based on closely related analogs found in the literature.[6][7][8]
Table 1: Physicochemical and Computed Properties
| Property | Value | Source/Method |
| Molecular Formula | C₁₂H₁₁NO₄ | PubChem CID: 1238776[9] |
| Molecular Weight | 233.22 g/mol | PubChem CID: 1238776[9] |
| Physical Form | Expected to be a solid | Analog Comparison |
| Solubility | Soluble in DMSO, DMF, Methanol, Ethyl Acetate | Analog Comparison |
| XLogP3-AA | 1.2 | Computed (PubChem)[10] |
| H-Bond Donor Count | 1 (from N-H) | Computed (PubChem)[10] |
| H-Bond Acceptor Count | 4 (from C=O, O-H) | Computed (PubChem)[10] |
Spectroscopic Analysis:
-
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the oxindole ring (typically between δ 6.8-8.0 ppm), a singlet for the N-H proton (often broad, δ > 10.0 ppm), a singlet for the exocyclic vinylic proton (δ ~6.3 ppm), and the quartet and triplet of the ethyl ester group (δ ~4.2 and ~1.3 ppm, respectively).[7][11]
-
¹³C NMR: The carbon spectrum will be distinguished by the amide carbonyl signal (δ ~164 ppm), the ester carbonyl (δ ~162 ppm), and signals for the aromatic and vinylic carbons.[7]
-
IR Spectroscopy: The infrared spectrum provides key information about the functional groups. Characteristic absorption bands are expected for N-H stretching (~3200-3300 cm⁻¹), C=O stretching for the amide and ester groups (~1650-1730 cm⁻¹), and C=C stretching of the aromatic ring and the exocyclic double bond (~1610 cm⁻¹).[6][8]
Synthesis and Characterization: A Validated Approach
The synthesis of (E)-ethyl 2-hydroxy-2-(2-oxoindolin-3-ylidene)acetate can be efficiently achieved via a Knoevenagel condensation. This classic reaction involves the base-catalyzed condensation of an active methylene compound with a carbonyl group. In this case, isatin (which contains a reactive ketone at the C3 position) is reacted with an ethyl ester bearing an active methylene group.
Rationale for Synthetic Strategy
The Knoevenagel condensation is a robust and high-yielding method for forming C=C bonds on the C3 position of the oxindole core.[12][13] The choice of a base catalyst, such as piperidine or an amine salt, is crucial for deprotonating the active methylene compound, thereby generating a nucleophilic carbanion that attacks the electrophilic C3 carbonyl of isatin. The subsequent dehydration step is often spontaneous or can be facilitated by mild heating.
Caption: General workflow for the synthesis of the title compound.
Detailed Experimental Protocol
Materials:
-
Isatin (1.0 eq)
-
Ethyl 2-cyanoacetate or a related active methylene compound (1.1 eq)
-
Piperidine (0.1 eq)
-
Ethanol (solvent)
-
Ethyl acetate
-
Hexane
-
Brine solution
-
Anhydrous sodium sulfate
Procedure:
-
To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add isatin (1.0 eq) and ethanol.
-
Add ethyl 2-cyanoacetate (1.1 eq) to the suspension.
-
Add a catalytic amount of piperidine (0.1 eq) to the reaction mixture.
-
Heat the mixture to reflux (approximately 80 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC).
-
Upon completion (typically 2-4 hours), cool the reaction mixture to room temperature.
-
Remove the solvent under reduced pressure using a rotary evaporator.
-
Dissolve the crude residue in ethyl acetate and wash sequentially with water and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
-
Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent, or by recrystallization from an appropriate solvent system (e.g., ethanol/water).[7][14]
Self-Validation: The success of the synthesis is validated at each stage. TLC monitoring confirms the consumption of starting materials and the formation of a new, more polar product. The final structure and purity are unequivocally confirmed by spectroscopic analysis (NMR, IR, MS) and melting point determination, which should yield sharp, well-defined data consistent with the target structure.
Applications in Drug Development
The oxindole scaffold, and specifically indole-3-glyoxylate derivatives, are of profound interest in drug development due to their ability to interact with a variety of biological targets. Their relatively simple structure allows for extensive derivatization to optimize potency, selectivity, and pharmacokinetic properties.
Anticancer Activity
A significant body of research points to the potent anticancer activities of oxindole derivatives.[4][15] Several mechanisms of action have been proposed and investigated.
-
Tubulin Polymerization Inhibition: One of the most well-documented mechanisms for related compounds, such as indole-3-glyoxylamides, is the inhibition of microtubule dynamics.[16][17] These compounds often bind to the colchicine-binding site on β-tubulin, preventing its polymerization into microtubules. This disruption of the cytoskeleton leads to cell cycle arrest, typically at the G2/M phase, and subsequent induction of apoptosis.[17]
Caption: Proposed mechanism of anticancer activity via tubulin inhibition.
-
Modulation of Apoptotic Pathways: Compounds derived from the indole scaffold, such as Indole-3-carbinol (I3C), have been shown to induce apoptosis by modulating the expression of key regulatory proteins.[15][18] This includes the upregulation of pro-apoptotic proteins (e.g., Bax) and the downregulation of anti-apoptotic proteins (e.g., Bcl-2), ultimately leading to the activation of caspases and programmed cell death.[15]
-
Immuno-oncology Targeting: The enzyme indoleamine 2,3-dioxygenase (IDO1) is a key checkpoint in tumor immune escape.[19] It catabolizes tryptophan, creating an immunosuppressive microenvironment. The indole structure is a logical starting point for the design of IDO1 inhibitors, which can restore T-cell function and enhance anti-tumor immunity.[19]
Other Therapeutic Potential
Beyond oncology, the oxindole core has been explored for a multitude of other therapeutic applications, including:
-
Antiviral agents (including anti-HIV)[3]
-
Antimicrobial and antifungal agents [6]
-
Antitubercular agents [1]
-
Thrombopoietin (TPO) receptor agonists [20]
The versatility of the oxindole scaffold ensures that ethyl 2-(2-hydroxy-1H-indol-3-yl)-2-oxoacetate and its derivatives will remain a fertile ground for the discovery of new therapeutic agents.
Conclusion
Ethyl 2-(2-hydroxy-1H-indol-3-yl)-2-oxoacetate, existing predominantly as its oxindole tautomer, represents a molecule of considerable scientific interest. Its synthesis is accessible through established chemical transformations like the Knoevenagel condensation. The inherent biological activity of the oxindole scaffold, coupled with the potential for diverse chemical modifications, positions this compound as a valuable building block in modern drug discovery. Its potential to act as a tubulin polymerization inhibitor, an inducer of apoptosis, or an immunomodulatory agent underscores its relevance, particularly in the field of oncology. Further investigation into this and related structures is highly warranted and promises to yield novel therapeutic candidates for a range of human diseases.
References
-
Khetmalis, Y. M., Shivani, M., Murugesan, S., & Kondapalli, V. G. C. S. (2021). Oxindole and its derivatives: A review on recent progress in biological activities. Biomedicine & Pharmacotherapy, 141, 111842.[1][4][21]
-
Verma, S., et al. (2022). Chemistry and Pharmacological Potential of Oxindole Nucleus: A Review. Journal of Advanced Scientific Research, 13(04), 01-18.[3]
-
Khetmalis, Y. M., et al. (2021). Oxindole and its derivatives: A review on recent progress in biological activities. PubMed, 34174506.[1]
-
PubChem. (n.d.). ethyl 2-(2-hydroxy-1H-indol-3-yl)-2-oxoacetate. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]9]
-
Synthesis, Antimicrobial and Antioxidant Activity of Some Oxindoles. (2012). PubMed Central (PMC).[6]
-
H N, O. (2018). Synthesis of Oxindoles, Spirooxindoles, and Isatins with Prominent Bioactive Probes: Review. Juniper Publishers.[9]
-
Electro-organic Green Synthesis of Dicyano-2-(2-oxoindolin-3-ylidene) malononitriles using Molecular Iodine as Catalyst. (2023). The Royal Society of Chemistry.[7]
-
An Orally Bioavailable, Indole-3-glyoxylamide Based Series of Tubulin Polymerization Inhibitors Showing Tumor Growth Inhibition in a Mouse Xenograft Model of Head and Neck Cancer. (2016). Journal of Medicinal Chemistry.[17]
-
Indole-3-Glyoxylamide- An Important Scaffold for Anticancer Activity. (2020). Asian Journal of Pharmaceutical Research and Development.[16]
-
Polarized IR Spectra of the Hydrogen Bond in Two Different Oxindole Polymorphs with Cyclic Dimers in Their Lattices. (2011). The Journal of Physical Chemistry A.[22]
-
An Orally Bioavailable, Indole-3-glyoxylamide Based Series of Tubulin Polymerization Inhibitors Showing Tumor Growth Inhibition in a Mouse Xenograft Model of Head and Neck Cancer. (2016). ACS Publications.[17]
-
Condensation reactions of oxindole derivatives with FcC(O)H in the presence of KOH as catalyst. (n.d.). ResearchGate.[23]
-
Supplementary Information. (n.d.). Preprints.org.[24]
-
Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. (2024). MDPI.[15]
-
Quick synthesis of isatin-derived knoevenagel adducts using only eco-friendly solvent. (n.d.). ResearchGate.[12]
-
One-Pot Synthesis of (E)-2-(3-Oxoindolin-2-ylidene)-2-arylacetonitriles. (2022). MDPI.[25][26]
-
The Knoevenagel Condensation. (n.d.). Organic Reactions.[27]
-
A 250 mL single-necked, 24/40 recovery flask equipped with a 3.5 x 1.5 cm egg-shaped Teflon-coated magnetic stir bar is charged with 1,2-diphenylethanone (11.76 g, 59.9 mmol, 1.0 equiv). (n.d.). Organic Syntheses Procedure.[14]
- Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of. (n.d.).
-
PubChem. (n.d.). Ethyl 2-(1-acetyl-2-oxoindolin-3-ylidene)acetate. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]10]
-
One-Pot Synthesis of (E)-2-(3-Oxoindolin-2-ylidene)-2-arylacetonitriles. (2022). PubMed Central (PMC).[11]
-
2-Oxindole and related heterocycles: synthetic methodologies for their natural products and related derivatives. (2023). RSC Advances.[5]
- Synthesis and biological activity evaluation of 3-(hetero) arylideneindolin-2-ones as potential c-Src inhibitors. (2022). Taylor & Francis.
-
Synthesis of Isatin and its Derivatives Containing Heterocyclic Compounds. (2021). DergiPark.[13]
-
Indoleamine 2,3-Dioxygenase and Its Therapeutic Inhibition in Cancer. (n.d.). AACR Publications.[19]
-
Isatin and its derivatives: a survey of recent syntheses, reactions, and applications. (n.d.). PubMed Central (PMC).[28]
-
Cancer chemotherapy with indole-3-carbinol, bis(3′-indolyl)methane and synthetic analogs. (n.d.). PubMed Central (PMC).[18]
-
Synthesis of 2-Mercapto-(2-Oxoindolin-3-Ylidene)Acetonitriles from 3-(4-Chloro-5H-1,2,3-Dithiazol-5-Ylidene)Indolin-2-ones. (2018). MDPI.[8]
-
Synthesis and biological evaluation of oxoindolin-3-ylidene ethyl benzothiohydrazides as non-peptide TPO mimics. (2010). PubMed.[20]
-
Krapcho Dealkoxycarbonylation Strategy of Ethyl Cyanoacetate for the Synthesis of 3-Hydroxy-3-cyanomethyl-2-oxindoles and 3,3′. (2020). Thieme Connect.[29]
-
2-Oxindole and related heterocycles: synthetic methodologies for their natural products and related derivatives. (2023). RSC Publishing.[5]
Sources
- 1. Oxindole and its derivatives: A review on recent progress in biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Molecular sieve mediated sequential Knoevenagel condensation/decarboxylative Michael addition reaction: efficient and mild conditions for the synthesis of 3,3-disubstituted oxindoles with an all carbon quaternary center - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 3. ijpsjournal.com [ijpsjournal.com]
- 4. researchgate.net [researchgate.net]
- 5. 2-Oxindole and related heterocycles: synthetic methodologies for their natural products and related derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02217J [pubs.rsc.org]
- 6. Synthesis, Antimicrobial and Antioxidant Activity of Some Oxindoles - PMC [pmc.ncbi.nlm.nih.gov]
- 7. rsc.org [rsc.org]
- 8. mdpi.com [mdpi.com]
- 9. juniperpublishers.com [juniperpublishers.com]
- 10. Ethyl 2-(1-acetyl-2-oxoindolin-3-ylidene)acetate | C14H13NO4 | CID 12434467 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 11. One-Pot Synthesis of (E)-2-(3-Oxoindolin-2-ylidene)-2-arylacetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- 13. dergipark.org.tr [dergipark.org.tr]
- 14. Organic Syntheses Procedure [orgsyn.org]
- 15. mdpi.com [mdpi.com]
- 16. ajprd.com [ajprd.com]
- 17. pubs.acs.org [pubs.acs.org]
- 18. Cancer chemotherapy with indole-3-carbinol, bis(3′-indolyl)methane and synthetic analogs - PMC [pmc.ncbi.nlm.nih.gov]
- 19. "Indoleamine 2,3-Dioxygenase and Its Therapeutic Inhibition in Cancer" by George C. Prendergast, William Paul Malachowski et al. [repository.brynmawr.edu]
- 20. Synthesis and biological evaluation of oxoindolin-3-ylidene ethyl benzothiohydrazides as non-peptide TPO mimics - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. scispace.com [scispace.com]
- 22. pubs.acs.org [pubs.acs.org]
- 23. researchgate.net [researchgate.net]
- 24. preprints.org [preprints.org]
- 25. researchgate.net [researchgate.net]
- 26. mdpi.com [mdpi.com]
- 27. organicreactions.org [organicreactions.org]
- 28. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]
- 29. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
